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Compound of Interest

Compound Name: Ethylene glycol distearate

Cat. No.: B020381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylene glycol distearate (EGDS) is a waxy, solid ester of ethylene glycol and stearic acid.

While widely recognized for its pearlizing and opacifying effects in personal care products, its

role as a nonionic, low Hydrophilic-Lipophilic Balance (HLB) emulsifier holds significant interest

for the formulation of water-in-oil (W/O) emulsions. This technical guide provides an in-depth

analysis of the HLB value of EGDS and its impact on emulsification, offering detailed

experimental protocols for researchers and formulation scientists.

Physicochemical Properties of Ethylene Glycol
Distearate
A thorough understanding of the physicochemical properties of EGDS is crucial for its effective

application in emulsion systems.
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Property Value References

HLB Value 5-6 [1][2]

Chemical Name
Ethane-1,2-diyl

dioctadecanoate
[2]

INCI Name Glycol Distearate

Appearance
White to cream-colored waxy

solid/flakes
[1]

Melting Point 60-63°C (140-145°F) [1]

Solubility
Insoluble in water; soluble in

oils
[1]

Primary Functions

Pearlizing agent, opacifier,

thickener, emollient, emulsion

stabilizer

[1][2]

The Hydrophilic-Lipophilic Balance (HLB) System
and EGDS
The HLB system, developed by William Griffin, is a semi-empirical scale used to classify

surfactants based on their degree of hydrophilicity or lipophilicity. The scale ranges from 0 to

20, where lower values indicate a more lipophilic (oil-loving) nature and higher values indicate

a more hydrophilic (water-loving) nature.

Low HLB Surfactants (1-8): Tend to be oil-soluble and are effective as W/O emulsifiers.

High HLB Surfactants (12-18): Tend to be water-soluble and are used for oil-in-water (O/W)

emulsions.

With an HLB value in the range of 5-6, ethylene glycol distearate is classified as a lipophilic

surfactant, making it theoretically suitable for the formulation of W/O emulsions. In such

systems, the oil phase is the continuous (external) phase, and the water phase is the dispersed

(internal) phase.
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Ethylene Glycol Distearate in Emulsification
Due to its low HLB, EGDS functions to stabilize water droplets within a continuous oil phase. It

positions itself at the oil-water interface, with its lipophilic stearate chains oriented in the oil

phase and the more hydrophilic ethylene glycol portion facing the water droplets. This reduces

the interfacial tension between the two phases, preventing the coalescence of water droplets

and thereby stabilizing the emulsion.

Beyond its primary emulsifying role, the waxy nature of EGDS contributes to the viscosity and

consistency of the final product. Upon cooling, it can form a crystalline network within the oil

phase, which further entraps the water droplets and enhances the long-term stability of the

emulsion.

Experimental Protocols
Determination of the Required HLB of an Oil Phase
To create a stable emulsion, the HLB of the emulsifier system should match the "required HLB"

(rHLB) of the oil phase. The following protocol, based on Griffin's method, describes how to

experimentally determine the rHLB of a given oil for a W/O emulsion.

Materials:

Oil of interest (e.g., Mineral Oil)

Low HLB emulsifier (e.g., Span 80, HLB = 4.3)

High HLB emulsifier (e.g., Tween 80, HLB = 15.0)

Distilled water

Beakers

Heating plate with magnetic stirrer

Homogenizer (optional, but recommended for smaller droplet size)

Graduated cylinders or pipettes
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Microscope with a calibrated eyepiece

Methodology:

Prepare a series of emulsifier blends with varying HLB values. For a W/O emulsion, the

target HLB range is typically 3-8. Calculate the weight percentages of the low and high HLB

emulsifiers needed to achieve HLBs of 3, 4, 5, 6, 7, and 8 using the following formula:

HLB_blend = (w_A * HLB_A) + (w_B * HLB_B)

Where w_A and w_B are the weight fractions of emulsifiers A and B, respectively.

Prepare the oil and water phases. For each HLB value to be tested, prepare a separate oil

phase and water phase. A typical starting ratio for a W/O emulsion is 70% oil phase and 30%

water phase. The total emulsifier concentration is typically 2-5% of the total emulsion weight

and is incorporated into the oil phase.

Heat both phases separately to approximately 70-75°C. Ensure all components, especially

waxy solids, are fully melted and dissolved.

Slowly add the water phase to the oil phase while stirring continuously with a magnetic

stirrer.

Homogenize the mixture for 2-5 minutes to reduce the water droplet size.

Allow the emulsions to cool to room temperature while stirring gently.

Evaluate the stability of each emulsion after 24 hours. Observe for signs of instability such as

creaming (upward movement of water droplets), sedimentation (downward movement), or

coalescence (merging of droplets). Microscopic examination can be used to assess droplet

size and distribution.

Identify the optimal HLB. The emulsion that exhibits the least amount of separation and the

most uniform droplet size corresponds to the required HLB of the oil.

Preparation of a Water-in-Oil (W/O) Emulsion using
Ethylene Glycol Distearate as a Co-emulsifier
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This protocol provides a method for preparing a model W/O cream using EGDS as a co-

emulsifier to enhance stability and modify texture.

Formulation:

Phase Ingredient Function % (w/w)

A (Oil Phase)
Mineral Oil (Required

HLB for W/O ~4)
Continuous Phase 65.0

Span 80 (HLB = 4.3) Primary Emulsifier 3.0

Ethylene Glycol

Distearate (HLB ~5.5)

Co-emulsifier,

Thickener
2.0

B (Water Phase) Distilled Water Dispersed Phase 29.5

Glycerin Humectant 0.5

Preservative Preservative q.s.

Procedure:

Combine all ingredients of the oil phase (Phase A) in a beaker and heat to 70-75°C until the

ethylene glycol distearate is completely melted and the phase is uniform.

In a separate beaker, combine the ingredients of the water phase (Phase B) and heat to 70-

75°C.

Slowly add the water phase to the oil phase with constant stirring using a propeller mixer or

homogenizer.

Continue homogenization for 5-10 minutes to ensure the formation of fine water droplets.

Begin cooling the emulsion in a water bath while continuing to stir at a lower speed.

Once the emulsion has cooled to below 40°C, add the preservative.

Continue stirring until the emulsion reaches room temperature and has a uniform, creamy

consistency.
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Evaluation of Emulsion Stability
a) Macroscopic Evaluation:

Visual Observation: Store the emulsion in a transparent container at room temperature and

elevated temperatures (e.g., 40°C) and observe for any signs of phase separation, creaming,

or coalescence over a period of several weeks.

Centrifugation: Centrifuge the emulsion at a set speed (e.g., 3000 rpm) for a specified time

(e.g., 30 minutes). Measure the volume of any separated phase. A stable emulsion will show

no or minimal separation.

b) Microscopic Evaluation:

Droplet Size Analysis: Place a small sample of the emulsion on a microscope slide and

observe under a microscope. Measure the size of the dispersed water droplets. A stable

emulsion will have a narrow distribution of small droplets. Changes in droplet size over time

can indicate instability.

c) Rheological Measurements:

Viscosity: Measure the viscosity of the emulsion using a viscometer. Changes in viscosity

over time can be an indicator of changes in the internal structure of the emulsion and

potential instability.

Visualizations

Preparation Emulsification Evaluation

Prepare Emulsifier Blends Prepare Oil & Water Phases Heat Phases to 70-75°C Add Water to Oil Phase Homogenize Cool to Room Temp Observe Stability (24h) Microscopic Analysis Determine Optimal HLB

Click to download full resolution via product page

Caption: Workflow for the experimental determination of the required HLB of an oil phase.
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Phase Preparation

Combine & Heat Oil Phase (A)
(Mineral Oil, Span 80, EGDS)

to 70-75°C

Slowly Add Water Phase (B)
to Oil Phase (A) with Stirring

Combine & Heat Water Phase (B)
(Water, Glycerin)

to 70-75°C

Homogenize

Cool with Gentle Stirring

Add Preservative (<40°C)

W/O Cream

Click to download full resolution via product page

Caption: Process flow for the preparation of a W/O emulsion using EGDS as a co-emulsifier.

Conclusion
Ethylene glycol distearate, with its low HLB value and waxy nature, is a versatile ingredient

that can function as an effective co-emulsifier and stabilizer in water-in-oil emulsions. Its

primary role in providing pearlescence and opacity can be synergistically combined with its

emulsifying properties to create stable and aesthetically pleasing formulations. The

experimental protocols provided in this guide offer a systematic approach for researchers and
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formulators to harness the full potential of ethylene glycol distearate in the development of

novel W/O emulsion systems. Careful control of the formulation parameters and processing

conditions is key to achieving optimal stability and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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